Cas no 120533-37-1 (1,8-Naphthalenediamine, 4-bromo-N,N,N',N'-tetramethyl-)

1,8-Naphthalenediamine, 4-bromo-N,N,N',N'-tetramethyl- structure
120533-37-1 structure
Product Name:1,8-Naphthalenediamine, 4-bromo-N,N,N',N'-tetramethyl-
CAS No:120533-37-1
MF:C14H17BrN2
MW:293.202182531357
CID:1210462
PubChem ID:2327152
Update Time:2025-04-20

1,8-Naphthalenediamine, 4-bromo-N,N,N',N'-tetramethyl- Chemical and Physical Properties

Names and Identifiers

    • 1,8-Naphthalenediamine, 4-bromo-N,N,N',N'-tetramethyl-
    • 4-bromo-1-N,1-N,8-N,8-N-tetramethylnaphthalene-1,8-diamine
    • DTXSID80368115
    • Enamine_001509
    • 120533-37-1
    • AKOS001026479
    • HMS1398E13
    • 1-bromo-4,5-bis(dimethylamino)naphthalene
    • Inchi: 1S/C14H17BrN2/c1-16(2)12-7-5-6-10-11(15)8-9-13(14(10)12)17(3)4/h5-9H,1-4H3
    • InChI Key: GYLDAZCRYBOLCY-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=C2C=1C=CC=C2N(C)C)N(C)C

Computed Properties

  • Exact Mass: 292.05761
  • Monoisotopic Mass: 292.05751g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 255
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 6.5Ų

Experimental Properties

  • PSA: 6.48
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